Cas no 1211587-96-0 (2-bromo-4-chloro-5-(trifluoromethyl)pyridine)

• Product Name: 2-bromo-4-chloro-5-(trifluoromethyl)pyridine
• CAS No: 1211587-96-0
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 2617427
• PubChem ID: 72212852
• Update Time: 2025-11-05

2-bromo-4-chloro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-5-(trifluoromethyl)pyridine
• SCHEMBL19616271
• DB-163999
• 1211587-96-0
• AB71064

• Inchi： 1S/C6H2BrClF3N/c7-5-1-4(8)3(2-12-5)6(9,10)11/h1-2H
• InChI Key： AMGWVRKDUHQDQN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)C(F)(F)F)Cl

Computed Properties

• Exact Mass: 258.90112Da
• Monoisotopic Mass: 258.90112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-bromo-4-chloro-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-bromo-4-chloro-5-(trifluoromethyl)pyridine (CAS No. 1211587-96-0): Properties, Applications, and Industry Insights

2-bromo-4-chloro-5-(trifluoromethyl)pyridine (CAS No. 1211587-96-0) is a highly specialized heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative exhibits unique structural features, combining bromine, chlorine, and trifluoromethyl functional groups on a pyridine ring, making it a valuable intermediate for modern synthetic chemistry applications.

The growing demand for fluorinated pyridine compounds in drug discovery has positioned 2-bromo-4-chloro-5-(trifluoromethyl)pyridine as a key building block. Researchers particularly value its electron-withdrawing properties and enhanced metabolic stability, which are crucial for developing bioactive molecules with improved pharmacokinetic profiles. Recent studies highlight its utility in creating kinase inhibitors and antiviral agents, addressing current healthcare challenges.

In agrochemical applications, this compound serves as a precursor for novel crop protection agents. The trifluoromethyl group enhances the lipophilicity of resulting molecules, improving their ability to penetrate plant tissues. With increasing global focus on sustainable agriculture and precision farming, the development of more efficient pesticides using intermediates like 2-bromo-4-chloro-5-(trifluoromethyl)pyridine has become a research priority.

The synthesis and handling of halogenated pyridine derivatives require specialized expertise. 1211587-96-0 demonstrates particular stability under standard storage conditions, though proper chemical handling protocols must be followed. Analytical characterization typically involves NMR spectroscopy and mass spectrometry, with the compound showing characteristic signals for each functional group.

Market trends indicate rising interest in custom fluorination services and tailored heterocyclic compounds. As pharmaceutical companies explore more targeted therapies and personalized medicine approaches, intermediates like 2-bromo-4-chloro-5-(trifluoromethyl)pyridine are becoming increasingly valuable. The compound's versatility allows for diverse cross-coupling reactions, enabling the creation of complex molecular architectures.

Environmental considerations are shaping the future of halogenated compound production. Manufacturers of 1211587-96-0 are adopting greener synthetic routes and improved purification methods to minimize waste. These developments align with the chemical industry's commitment to green chemistry principles and sustainable manufacturing practices.

Quality control for 2-bromo-4-chloro-5-(trifluoromethyl)pyridine typically involves rigorous testing for purity and impurity profiling. Advanced techniques like HPLC-MS and GC analysis ensure batch-to-batch consistency, which is critical for research and development applications. The compound's shelf life and storage recommendations are frequently searched topics among laboratory professionals.

Emerging applications in material science are expanding the potential uses of this compound. Researchers are investigating its incorporation into organic electronic materials and coordination complexes, leveraging its unique electronic properties. This interdisciplinary potential makes 1211587-96-0 a compound of interest beyond traditional chemical synthesis.

For synthetic chemists, understanding the reactivity patterns of 2-bromo-4-chloro-5-(trifluoromethyl)pyridine is essential. The bromine and chlorine substituents offer distinct site-selective modification opportunities, while the trifluoromethyl group provides electronic tuning capabilities. These features make it particularly valuable for structure-activity relationship studies in medicinal chemistry.

The global market for fluorinated building blocks continues to grow, with 1211587-96-0 representing an important niche product. Suppliers are increasingly providing detailed technical data sheets and safety information to meet researcher needs. Proper documentation and regulatory compliance are essential aspects of working with this specialized chemical intermediate.